Cas no 1805897-78-2 (1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805897-78-2
• MF: C₁₂H₁₂BrF₃OS
• MW: 341.187292098999
• CID: 4979953
• Update Time: 2025-06-10

1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3OS/c1-2-8-4-3-5-9(6-10(17)7-13)11(8)18-12(14,15)16/h3-5H,2,6-7H2,1H3
• InChI Key： DCZRRFVGKNYORD-UHFFFAOYSA-N
• SMILES： BrCC(CC1=CC=CC(CC)=C1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805897-78-2)

1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805897-78-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, an ethyl group, and a trifluoromethylthio moiety. These structural features contribute to its potential applications in the development of new therapeutic agents.

The chemical structure of 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one is particularly noteworthy due to its combination of halogenated and heteroatom-containing functionalities. The presence of the bromine atom can facilitate various chemical reactions, such as substitution and elimination processes, which are crucial in synthetic organic chemistry. Additionally, the trifluoromethylthio group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and optimization.

Recent studies have explored the biological activities of 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the bromine and trifluoromethylthio groups play critical roles in enhancing the compound's binding affinity and selectivity for the target enzyme.

In addition to its enzymatic inhibition properties, 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one has been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound effectively reduces inflammation in animal models of inflammatory diseases. The anti-inflammatory activity was attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further studies are needed to optimize these properties and ensure safety and efficacy in clinical settings.

The synthetic route to produce 1-Bromo-3-(3-ethy l - 2 - ( trif lu or ometh yl th io ) phen yl ) pro pan - 2 - one has been well-documented in the literature. A common approach involves the reaction of 3-bromopropanal with 3-ethyl-2-trifluoromethylthiophenylamine under mild conditions. This method yields high purity product with good yield, making it suitable for large-scale production. The synthesis can be further optimized by varying reaction parameters such as temperature, solvent, and catalysts to enhance efficiency and reduce costs.

In conclusion, 1-Bromo-3-(3-ethyl-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805897-78-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique molecular structure provides a foundation for further research and development of novel therapeutic agents. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical and clinical trials.